Azd8330
Overview
Description
AZD8330 is a selective allosteric MEK inhibitor . It is orally active and has an IC50 of 7 nM . AZD8330 blocks signal transduction pathways implicated in cancer cell proliferation and survival . It has shown tumor suppressive activity in multiple preclinical models of human cancer including melanoma, pancreatic, colon, lung, and breast cancers .
Molecular Structure Analysis
The molecular formula of AZD8330 is C16H17FIN3O4 . The average molecular weight is 461.23 Da . The structure of AZD8330 includes a pyridine ring substituted at position 3 by a carboxamide group .Chemical Reactions Analysis
AZD8330 is a novel, selective, non-ATP competitive MEK 1/2 inhibitor with an IC50 of 7 nM . It demonstrates sub-nanomolar potency in mechanistic (pERK) and low to sub-nanomolar potency in functional (proliferation) assays in MEK 1/2 inhibitor sensitive cell lines .Physical And Chemical Properties Analysis
AZD8330 is a solid substance . It is soluble in DMSO to 199.46 mM .Scientific Research Applications
Application in Cancer Treatment
Specific Scientific Field
The specific scientific field for this application is Oncology .
Summary of the Application
AZD8330 is a potent, selective, orally active MEK inhibitor that blocks signal transduction pathways implicated in cancer cell proliferation and survival . It has shown tumor suppressive activity in multiple preclinical models of human cancer including melanoma, pancreatic, colon, lung, and breast cancers .
1.3 Methods of Application or Experimental Procedures The compound is administered orally and works by inhibiting the mitogen-activated protein kinase (MAPK) signaling pathway, which plays critical roles in the regulation of diverse cellular activities, including cell proliferation, survival, differentiation, and motility . Dysregulation of the MAPK pathway occurs in more than one-third of all malignancies .
Results or Outcomes
AZD8330 has shown promise in preclinical studies, demonstrating tumor suppressive activity in various types of human cancer . The compound’s effectiveness in these studies suggests potential for its use in cancer treatment .
Application in Osteoarthritis Treatment
Specific Scientific Field
The specific scientific field for this application is Rheumatology .
Summary of the Application
AZD8330 has been studied for its potential in the treatment of osteoarthritis (OA), a common degenerative joint disease . The compound has been found to inhibit inflammatory responses, which are a major cause of OA .
2.3 Methods of Application or Experimental Procedures In the study, AZD8330 was administered via intraperitoneal injection in a mouse model of surgically induced medial meniscus tear (DMM), a common cause of OA . The compound’s effects were also studied in ATDC5 chondrocytes to dissect its mechanism of action in inhibiting TNF-α-induced NF-κB signaling .
Results or Outcomes
AZD8330 was found to alleviate cartilage degradation and inflammatory responses, leading to a significant reduction in OARSI scores in DMM mice treated with AZD8330 . Mechanistically, AZD8330 was found to promote cIAP1-mediated phosphorylation activation of RIP1, serving as an inhibitor of TNF-α-induced NF-κB/p65 signaling . This suggests that AZD8330 could potentially be used to prevent OA .
Application in Osteosarcoma Treatment
Specific Scientific Field
The specific scientific field for this application is Oncology .
Summary of the Application
AZD8330 has been studied for its potential in the treatment of osteosarcoma, a type of bone cancer . The compound has been found to inhibit the ERK phosphorylation, which is often dysregulated in osteosarcoma .
3.3 Methods of Application or Experimental Procedures In the study, human osteosarcoma cell lines MOS, U2OS, and 143B were exposed to a concentration of 0.5 μM of AZD8330 for 6 hours . The activity of AZD8330 was tested using concentration ranges in these cell lines .
Results or Outcomes
AZD8330 was found to effectively inhibit ERK phosphorylation in the osteosarcoma cell lines, indicating its potential as a therapeutic agent for osteosarcoma .
Application in Combination Therapy for Cancer
Summary of the Application
AZD8330 has been studied as a part of combination therapy for cancer treatment . The combination of the MEK inhibitors with other therapies—such as chemotherapy, targeted therapy, and immunotherapy—may be a promising approach for clinical use .
4.3 Methods of Application or Experimental Procedures The compound is administered in combination with other therapies. The specific combination and dosage would depend on the type of cancer and the individual patient’s condition .
Results or Outcomes
The combination of AZD8330 with other therapies has shown promise in preclinical studies, expanding the efficacy of this class of agent . However, further research is needed to fully understand the potential of AZD8330 in combination therapy .
Safety And Hazards
Future Directions
AZD8330 has shown potential in the prophylaxis of osteoarthritis . It has been found to alleviate osteoarthritis progression by inhibiting the RIP1-associated necrosis signaling pathway . Furthermore, AZD8330 might hold potential in the management of inflammation within the realm of osteoarthritis treatment .
properties
IUPAC Name |
2-(2-fluoro-4-iodoanilino)-N-(2-hydroxyethoxy)-1,5-dimethyl-6-oxopyridine-3-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17FIN3O4/c1-9-7-11(15(23)20-25-6-5-22)14(21(2)16(9)24)19-13-4-3-10(18)8-12(13)17/h3-4,7-8,19,22H,5-6H2,1-2H3,(H,20,23) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWEVIPRMPFNTLO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N(C1=O)C)NC2=C(C=C(C=C2)I)F)C(=O)NOCCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17FIN3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50235986 | |
Record name | AZD-8330 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50235986 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
461.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Mechanism of Action |
AZD8330 specifically inhibits mitogen-activated protein kinase kinase 1 (MEK or MAP/ERK kinase1), resulting in inhibition of growth factor-mediated cell signaling and tumor cell proliferation. MEK is a key component of the RAS/RAF/MEK/ERK signaling pathway that regulates cell growth; constitutive activation of this pathway has been implicated in many cancers. | |
Record name | AZD-8330 | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB06061 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Product Name |
2-((2-fluoro-4-iodophenyl)amino)-N-(2-hydroxyethoxy)-1,5-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxamide | |
CAS RN |
869357-68-6 | |
Record name | AZD-8330 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0869357686 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | AZD-8330 | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB06061 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | AZD-8330 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50235986 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-[(2-fluoro-4-iodophenyl)amino]-1,6-dihydro-N-(2-hydroxyethoxy)-1,5-dimethyl-6-oxo-3-pyridinecarboxamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | AZD-8330 | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/G4990BOZ66 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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